Cas no 62874-50-4 (2-Propanone, 1,1,1,3-tetrabromo-)

• Product Name: 2-Propanone, 1,1,1,3-tetrabromo-
• CAS No: 62874-50-4
• MF: C₃H₂Br₄O
• MW: 373.663378238678
• CID: 429359
• PubChem ID: 54445199
• Update Time: 2025-04-19

2-Propanone, 1,1,1,3-tetrabromo- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1,1,1,3-tetrabromo-
• 1,1,1,3-tetrabromopropan-2-one
• DTXSID30711394
• WQZLUKNOWXXMFL-UHFFFAOYSA-N
• tetrabromoacetone
• 62874-50-4
• SCHEMBL2169853

• Inchi： 1S/C3H2Br4O/c4-1-2(8)3(5,6)7/h1H2
• InChI Key： WQZLUKNOWXXMFL-UHFFFAOYSA-N
• SMILES： BrC(C(CBr)=O)(Br)Br

Computed Properties

• Exact Mass: 369.68376
• Monoisotopic Mass: 369.68391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 93.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones